![molecular formula C8H7F3N2O2 B6574522 6-oxo-N-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxamide CAS No. 1039982-44-9](/img/structure/B6574522.png)
6-oxo-N-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-oxo-N-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxamide (6-oxo-DHP) is a synthetic chemical compound that has been studied for its potential therapeutic applications. It is a member of the family of carboxamide derivatives, which have been studied for their potential as therapeutic agents in various diseases. 6-oxo-DHP has been found to possess a variety of biological activities, including anti-inflammatory, anti-oxidative, and anti-tumor effects. Additionally, it has been found to have potential applications in laboratory experiments. In
Scientific Research Applications
6-oxo-N-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxamide has been studied for its potential therapeutic applications in various diseases. In particular, it has been found to possess anti-inflammatory, anti-oxidative, and anti-tumor effects. In addition, it has been found to have potential applications in laboratory experiments, such as in the study of enzyme activity, protein-protein interactions, and drug delivery systems.
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been used for the treatment of pediatric central nervous system malignancies .
Mode of Action
Related compounds, such as dianhydrogalactitol, act as alkylating agents on dna, creating nsup7 methylation and inducing double-stranded breaks in DNA .
Biochemical Pathways
Alkylating agents like dianhydrogalactitol can affect dna replication and transcription, leading to cell death .
Result of Action
Similar compounds can suppress the growth of cancer stem cells and are active against tumors that are refractory to other treatments .
Advantages and Limitations for Lab Experiments
6-oxo-N-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxamide has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is available in a variety of forms. Additionally, it has been found to possess a variety of biological activities, making it a useful tool for studying various biological processes. However, this compound is not soluble in water and must be solubilized in organic solvents, which can be time-consuming and expensive. Additionally, it is not as stable as other compounds, making it difficult to store for long periods of time.
Future Directions
There are several potential future directions for the study of 6-oxo-N-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxamide. One potential direction is to further investigate its mechanism of action and its potential therapeutic applications in various diseases. Additionally, further research could be done to explore its potential applications in laboratory experiments and to develop more efficient and cost-effective synthesis methods. Additionally, further research could be done to explore the potential side effects of this compound and to develop safer and more effective formulations. Finally, further research could be done to explore the potential interactions between this compound and other compounds and to develop new formulations that could be used to enhance its efficacy.
Synthesis Methods
6-oxo-N-(2,2,2-trifluoroethyl)-1,6-dihydropyridine-3-carboxamide can be synthesized through a variety of methods. The most common method involves the reaction of this compound with a base such as sodium hydroxide or potassium hydroxide, followed by the addition of a trifluoroethyl group. Other methods involve the use of a Grignard reagent, a Wittig reaction, or a Claisen rearrangement. In addition, this compound can also be synthesized from a variety of starting materials, such as ethyl acetoacetate, ethyl acetate, and ethyl trifluoroacetate.
properties
IUPAC Name |
6-oxo-N-(2,2,2-trifluoroethyl)-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F3N2O2/c9-8(10,11)4-13-7(15)5-1-2-6(14)12-3-5/h1-3H,4H2,(H,12,14)(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYYKQDYTHUNYKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1C(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.